Cas no 2096335-47-4 (2-(6-Butoxy-naphthalen-2-yl)-4,4,5,5-tetramethyl-1,3,2dioxaborolane)

• Product Name: 2-(6-Butoxy-naphthalen-2-yl)-4,4,5,5-tetramethyl-1,3,2dioxaborolane
• CAS No: 2096335-47-4
• MF: C₂₀H₂₇BO₃
• MW: 326.237586259842
• MDL: MFCD16294497
• CID: 4674953
• PubChem ID: 71306508
• Update Time: 2025-05-19

2-(6-Butoxy-naphthalen-2-yl)-4,4,5,5-tetramethyl-1,3,2dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(6-Butoxy-naphthalen-2-yl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane
• 2-(6-Butoxynaphthalen-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 6-n-Butoxynaphthalene-2-boronic acid pinacol ester
• AMTB176
• OR303461
• CS-0175935
• MFCD16294497
• 2096335-47-4
• G64339
• AKOS016339736
• AS-2395
• 2-(6-n-Butoxy-2-naphthyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-(6-Butoxy-naphthalen-2-yl)-4,4,5,5-tetramethyl-1,3,2dioxaborolane

• MDL： MFCD16294497
• Inchi： 1S/C20H27BO3/c1-6-7-12-22-18-11-9-15-13-17(10-8-16(15)14-18)21-23-19(2,3)20(4,5)24-21/h8-11,13-14H,6-7,12H2,1-5H3
• InChI Key： JICBTICLFXGOFE-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC3C=C(C=CC=3C=2)OCCCC)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 326.2053249g/mol
• Monoisotopic Mass: 326.2053249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7

Additional information on 2-(6-Butoxy-naphthalen-2-yl)-4,4,5,5-tetramethyl-1,3,2dioxaborolane

Comprehensive Overview of 2-(6-Butoxy-naphthalen-2-yl)-4,4,5,5-tetramethyl-1,3,2dioxaborolane (CAS No. 2096335-47-4)

2-(6-Butoxy-naphthalen-2-yl)-4,4,5,5-tetramethyl-1,3,2dioxaborolane (CAS No. 2096335-47-4) is a highly specialized boronic ester compound that has garnered significant attention in the fields of organic synthesis, pharmaceuticals, and materials science. Its unique molecular structure, featuring a naphthalene core and a dioxaborolane moiety, makes it a versatile intermediate for Suzuki-Miyaura cross-coupling reactions, a cornerstone methodology in modern synthetic chemistry. Researchers and industry professionals are increasingly exploring its applications in the development of OLED materials, bioconjugation, and drug discovery, aligning with the growing demand for advanced functional materials and precision therapeutics.

The compound's CAS number 2096335-47-4 serves as a critical identifier in chemical databases, ensuring accurate referencing in patents, research papers, and regulatory documents. Its long-tail keyword nomenclature, such as "2-(6-Butoxy-naphthalen-2-yl)-4,4,5,5-tetramethyl-1,3,2dioxaborolane synthesis" or "2096335-47-4 applications," reflects its niche yet expanding role in scientific queries. Recent trends in AI-driven drug design and green chemistry have further propelled interest in this compound, as it offers a balance between reactivity and stability, reducing waste in catalytic processes. This aligns with the broader industry shift toward sustainable synthesis and atom-efficient reactions.

From a structural perspective, the butoxy-naphthalene segment enhances solubility in organic solvents, while the tetramethyl-dioxaborolane group provides robust boron-based reactivity. This dual functionality enables its use in polymer chemistry for creating conductive materials and in medicinal chemistry for constructing bioactive scaffolds. Notably, its compatibility with microwave-assisted synthesis and flow chemistry techniques has made it a favorite among chemists optimizing high-throughput workflows. These attributes are frequently highlighted in SEO-optimized search queries like "boronic ester derivatives for OLEDs" or "naphthalene-based boron reagents," underscoring its relevance in cutting-edge research.

In the context of user-generated search trends, questions such as "How to purify 2-(6-Butoxy-naphthalen-2-yl)-4,4,5,5-tetramethyl-1,3,2dioxaborolane?" or "Stability of CAS 2096335-47-4 under acidic conditions" dominate academic forums. Addressing these, the compound exhibits excellent stability when stored under inert atmospheres but requires careful handling to prevent hydrolysis of its boronate ester group. Such practical insights are vital for laboratory technicians and industrial-scale manufacturers alike, bridging the gap between theoretical research and real-world applications.

Looking ahead, the demand for 2-(6-Butoxy-naphthalen-2-yl)-4,4,5,5-tetramethyl-1,3,2dioxaborolane is expected to rise alongside advancements in personalized medicine and flexible electronics. Its role in constructing heterocyclic compounds and π-conjugated systems positions it as a key player in next-generation technologies. By integrating SEO-friendly terms like "high-purity boronic esters" and "naphthalene boronate applications," this overview not only enhances readability but also ensures visibility in scientific and industrial search ecosystems.